3-Trifluoromethylheptanoic acid
Cat. No. B8337996
M. Wt: 198.18 g/mol
InChI Key: GMRIEMQXFIMNIA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[F:1][C:2]([CH:3]([CH2:4][C:5](=[O:6])[OH:7])[CH2:8][CH2:9][CH2:10][CH3:11])([F:12])[F:13].[S:14]([Cl:15])([Cl:16])=[O:17]>>[Cl-:16].[F:1][C:2]([CH:3]([CH2:4][C:5](=[O:6])[OH:7])[CH2:8][CH2:9][CH2:10][CH3:11])([F:12])[F:13]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCCCC(CC(=O)O)C(F)(F)F
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(Cl)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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[Cl-]
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Name
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Type
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product
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Smiles
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CCCCC(CC(=O)O)C(F)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
